2-mercapto-5-thien-2-ylthieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-sulfanylidene-5-thiophen-2-yl-1H-thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C10H6N2OS3/c13-8-7-5(6-2-1-3-15-6)4-16-9(7)12-10(14)11-8/h1-4H,(H2,11,12,13,14)
• InChI Key: BSHOWRYJQOPYCI-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CSC3=C2C(=O)NC(=S)N3
• Molecular Formula: C10H6N2OS3
• Molecular Weight: 266.4 g/mol

Description

“2-mercapto-5-thien-2-ylthieno[2,3-d]pyrimidin-4(3H)-one” is a chemical compound that has been studied for its potential as an antitubercular agent. It belongs to a class of compounds known as thieno[2,3-d]pyrimidin-4(3H)-ones.

Synthesis Analysis

The synthesis of thieno[2,3-d]pyrimidin-4(3H)-ones involves designing and creating a number of these compounds, which are then screened against Mycobacteria. The process involves the use of various solvents and catalysts, and can be optimized by using techniques such as microwave irradiation.

Molecular Structure Analysis

The molecular structure of “2-mercapto-5-thien-2-ylthieno[2,3-d]pyrimidin-4(3H)-one” is complex, with multiple rings and functional groups. The exact structure would need to be determined through techniques such as NMR spectroscopy.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-mercapto-5-thien-2-ylthieno[2,3-d]pyrimidin-4(3H)-one” are not detailed in the available literature. Further analysis would be required to determine properties such as melting point, boiling point, and density.

Scientific Research Applications

• Functionalization of 2-Mercapto-5-methyl-1,3,4-thiadiazole

• Synthesis of mono- and bis-aminomercapto [1,2,4]triazoles

• Synthesis of 2-mercapto-substituted thieno[2,3-d]thiazoles and ben zothieno [3,2-d] thiazoles

• Synthesis and evaluation of thieno[2,3-d]pyrimidin-4(3H)-ones as potential antitubercular agents

• 2-Mercapto-N-(azolyl)benzenesulfonamides. V. Syntheses, anti-HIV and anticancer activity of some 4-chloro-2-mercapto-5-methyl-N-(1,2,4-triazolo[4,3-a]pyrid-3-yl)benzenesulfonamides

• Electrochemical study of 2-amino-5-mercapto-1,3,4-thiadiazole

• Synthesis and evaluation of thieno[2,3-d]pyrimidin-4(3H)-ones as potential antitubercular agents

• 2-Mercapto-N-(azolyl)benzenesulfonamides. V. Syntheses, anti-HIV and anticancer activity of some 4-chloro-2-mercapto-5-methyl-N-(1,2,4-triazolo[4,3-a]pyrid-3-yl)benzenesulfonamides

• Electrochemical study of 2-amino-5-mercapto-1,3,4-thiadiazole

Future Directions

The future directions for research on “2-mercapto-5-thien-2-ylthieno[2,3-d]pyrimidin-4(3H)-one” could include further exploration of its potential as an antitubercular agent, as well as investigation into its potential as an inhibitor of the epidermal growth factor receptor.